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Compound of Interest

Compound Name: 6-Methylheptan-2-one

Cat. No.: B042224

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and boiling point of 6-
methylheptan-2-one, a ketone utilized in various chemical syntheses, including the
development of antifungal agents and inhibitors for Alzheimer's disease treatment.[1][2] This
document presents key physical property data, detailed experimental protocols for their
determination, and a logical workflow for physicochemical characterization.

Core Physicochemical Data

The following table summarizes the key physical and chemical properties of 6-methylheptan-
2-one.
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Property Value Conditions
Boiling Point 167.00 °C @ 760.00 mm Hg[3][4][5]
170-171 °C

171°C

Water Solubility 1371 mg/L (estimated) @ 25 °C[3]
Solubility in Organic Solvents Soluble In alcohol[3]
Miscible With many organic solvents[1]

Sparingly Soluble In Chloroform[1]

Slightly Soluble In Ethyl Acetate[1]

Melting Point -32.24 °C (estimated) [1114]
Density 0.8151 g/cms3 @ 20 °C[1]
0.811 g/cm?3

Refractive Index

1.41200 to 1.41800

@ 20.00 °C[3]

1.409

Vapor Pressure

1.737000 mmHg

@ 25.00 °C (estimated)[3]

Tagliabue Closed Cup (TCC)

Flash Point 44 .44 °C

[3]
44.6 °C [4][5]
logP (o/w) 2.350 (estimated) [11[3]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the boiling point

and solubility of 6-methylheptan-2-one.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a volatile liquid like 6-methylheptan-2-one, several
methods can be employed.

1. Simple Distillation Method:
This method is suitable for determining the boiling point of a relatively pure liquid.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

[¢]

Assemble the simple distillation apparatus.

o Place a sample of 6-methylheptan-2-one (approximately 5-10 mL) into the distillation
flask along with a few boiling chips to ensure smooth boiling.

o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distillation flask. This ensures the measured temperature is that of the vapor in
equilibrium with the liquid.

o Begin heating the flask gently.

o Record the temperature when the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This constant temperature is the boiling point of the liquid.

[6]

o Record the atmospheric pressure at the time of the experiment, as boiling point is
pressure-dependent.

2. Thiele Tube Method:
This micro-method is ideal when only a small amount of the substance is available.

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at
one end), rubber band, and mineral oil.
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e Procedure:

o

Fill the Thiele tube with mineral oil to a level just above the side arm.

o Attach a small test tube containing a few drops of 6-methylheptan-2-one to the
thermometer with a rubber band.

o Place a capillary tube, with its sealed end up, into the small test tube.[7]
o Immerse the assembly in the Thiele tube.
o Heat the side arm of the Thiele tube gently with a Bunsen burner.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Stop heating and observe the sample as it cools.

o The temperature at which the liquid just begins to enter the capillary tube is the boiling
point.[7]

Determination of Solubility

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature. The principle of "like dissolves like" is a useful guideline,
where polar solutes tend to dissolve in polar solvents and non-polar solutes in non-polar
solvents.

1. Qualitative Solubility Test:
This test provides a general indication of a compound's solubility in various solvents.

o Apparatus: Small test tubes, spatula, and a selection of solvents (e.g., water, ethanol, diethyl
ether, 5% ag. NaOH, 5% aqg. HCI).

e Procedure:

o Place approximately 25 mg of 6-methylheptan-2-one into a small test tube.
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Add 0.75 mL of the chosen solvent in small portions, shaking vigorously after each
addition.[8]

Observe whether the compound dissolves completely. If it does, it is considered soluble. If
it remains as a separate phase or forms a cloudy suspension, it is considered insoluble.[9]

For water-insoluble compounds, further tests in acidic and basic solutions can indicate the
presence of acidic or basic functional groups.[10][11]

2. Quantitative Determination of Aqueous Solubility (Shake-Flask Method):

This method provides a precise measurement of a compound's solubility in water.

o Apparatus: Erlenmeyer flasks with stoppers, constant temperature water bath with a shaker,

analytical balance, and a suitable analytical technique for quantification (e.g., gas

chromatography).

e Procedure:

[¢]

Add an excess amount of 6-methylheptan-2-one to a known volume of distilled water in
an Erlenmeyer flask.

Seal the flask and place it in a constant temperature water bath shaker (e.g., at 25 °C).

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure
saturation.

After equilibration, allow the undissolved portion to settle.

Carefully withdraw a known volume of the clear, saturated aqueous solution.

Determine the concentration of 6-methylheptan-2-one in the aqueous sample using a
calibrated analytical method.

The solubility is then expressed in units such as mg/L or mol/L.
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Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the determination of the
physicochemical properties of a compound like 6-methylheptan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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